Pterosin C
Pterosin C
(10S,11S)-Pterosin C is a member of indanones.
3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydro-1H-inden-1-one is a natural product found in Pteridium aquilinum and Pteris multifida with data available.
3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydro-1H-inden-1-one is a natural product found in Pteridium aquilinum and Pteris multifida with data available.
Brand Name:
Vulcanchem
CAS No.:
35938-43-3
VCID:
VC21185042
InChI:
InChI=1S/C14H18O3/c1-7-6-11-12(8(2)10(7)4-5-15)14(17)9(3)13(11)16/h6,9,13,15-16H,4-5H2,1-3H3
SMILES:
CC1C(C2=CC(=C(C(=C2C1=O)C)CCO)C)O
Molecular Formula:
C14H18O3
Molecular Weight:
234.29 g/mol
Pterosin C
CAS No.: 35938-43-3
Cat. No.: VC21185042
Molecular Formula: C14H18O3
Molecular Weight: 234.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (10S,11S)-Pterosin C is a member of indanones. 3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydro-1H-inden-1-one is a natural product found in Pteridium aquilinum and Pteris multifida with data available. |
|---|---|
| CAS No. | 35938-43-3 |
| Molecular Formula | C14H18O3 |
| Molecular Weight | 234.29 g/mol |
| IUPAC Name | 3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydroinden-1-one |
| Standard InChI | InChI=1S/C14H18O3/c1-7-6-11-12(8(2)10(7)4-5-15)14(17)9(3)13(11)16/h6,9,13,15-16H,4-5H2,1-3H3 |
| Standard InChI Key | QQPCNRKHGFIVLH-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H]1[C@@H](C2=C(C1=O)C(=C(C(=C2)C)CCO)C)O |
| SMILES | CC1C(C2=CC(=C(C(=C2C1=O)C)CCO)C)O |
| Canonical SMILES | CC1C(C2=C(C1=O)C(=C(C(=C2)C)CCO)C)O |
| Appearance | Powder |
| Melting Point | 153 - 156 °C |
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